Cas no 2680808-33-5 (tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate)

Tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate is a brominated pyrazole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The dibromo substitution at the 3- and 5-positions offers reactive sites for further functionalization, enabling the construction of complex heterocyclic frameworks. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules due to its robust reactivity and compatibility with cross-coupling reactions. Its crystalline solid form ensures ease of handling and storage under standard laboratory conditions.

tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate structure

2680808-33-5 structure

Product Name:tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate

CAS No:2680808-33-5

MF:C₈H₁₀Br₂N₂O₂

MW:325.985200405121

CID:5649481

PubChem ID:165910731

Update Time:2025-06-07

tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2680808-33-5
- EN300-28262815
- tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate
- Inchi： 1S/C8H10Br2N2O2/c1-8(2,3)14-7(13)12-6(10)4-5(9)11-12/h4H,1-3H3
- InChI Key： UKFIMSZBKVZSJM-UHFFFAOYSA-N
- SMILES： BrC1=CC(=NN1C(=O)OC(C)(C)C)Br

Computed Properties

Exact Mass: 325.90885g/mol
Monoisotopic Mass: 323.91090g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 44.1Å²

tert-butyl 3,5-dibromo-1H-pyrazole-1-carboxylate Pricemore >>

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